Cas no 894999-42-9 (N,N-diethyl-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide)

N,N-diethyl-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide structure
894999-42-9 structure
Product Name:N,N-diethyl-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
CAS No:894999-42-9
MF:C17H19N5O2S
MW:357.430061578751
CID:6207588
Update Time:2025-07-10

N,N-diethyl-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
    • N,N-diethyl-2-[(7-oxo-5-phenyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
    • Inchi: 1S/C17H19N5O2S/c1-3-21(4-2)15(24)11-25-17-20-19-16-18-14(23)10-13(22(16)17)12-8-6-5-7-9-12/h5-10H,3-4,11H2,1-2H3,(H,18,19,23)
    • InChI Key: RXBPUTMXCVEXTO-UHFFFAOYSA-N
    • SMILES: C(N(CC)CC)(=O)CSC1N2C(NN=1)=NC(=O)C=C2C1=CC=CC=C1

N,N-diethyl-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Pricemore >>

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Additional information on N,N-diethyl-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

Comprehensive Overview of N,N-diethyl-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide (CAS No. 894999-42-9)

The compound N,N-diethyl-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide (CAS No. 894999-42-9) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the triazolopyrimidine core and sulfanylacetamide moiety, make it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive compounds, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like N,N-diethyl-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide has surged due to their versatility in drug discovery. The triazolopyrimidine framework is known for its pharmacological properties, often explored in the development of enzyme inhibitors and receptor modulators. This compound's CAS No. 894999-42-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key hotspots in current scientific discussions is the role of sulfur-containing compounds in enhancing drug efficacy. The sulfanylacetamide group in this molecule is a prime example, as it can improve binding affinity and metabolic stability. Researchers are also investigating its potential in addressing challenges like drug resistance, a topic highly searched in AI-driven platforms and scientific forums. The compound's N,N-diethyl substitution further adds to its lipophilicity, a critical factor in optimizing bioavailability.

From a synthetic perspective, N,N-diethyl-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide exemplifies the convergence of green chemistry principles and modern organic synthesis. Its preparation often involves catalytic methods and atom-efficient reactions, aligning with the growing emphasis on sustainable practices. This aligns with the increasing number of searches for eco-friendly synthesis and green pharmaceuticals in scientific literature.

Another area of interest is the compound's potential applications in neurological research. The triazolopyrimidine scaffold has been linked to modulating neurotransmitter receptors, making it a subject of studies on cognitive health and neurodegenerative diseases. These topics are highly searched in both academic and public domains, reflecting widespread curiosity about brain health and therapeutic innovations.

In summary, N,N-diethyl-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide (CAS No. 894999-42-9) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of drug development and therapeutic innovation. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in discussions about next-generation pharmaceuticals and targeted therapies.

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